3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole

• IUPAC Name: 3-(1H-indol-3-yl)-1-[4-(oxolane-2-carbonyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C20H25N3O3/c24-19(8-7-15-14-21-17-5-2-1-4-16(15)17)22-9-11-23(12-10-22)20(25)18-6-3-13-26-18/h1-2,4-5,14,18,21H,3,6-13H2
• InChI Key: CSUCRAYZODSHBB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)N2CCN(CC2)C(=O)CCC3=CNC4=CC=CC=C43
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole, also known as TFP, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole is not fully understood, but it is believed to act as a modulator of neurotransmitter systems, including the dopamine and serotonin systems. 3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole has been shown to have a range of biochemical and physiological effects, including increased dopamine and serotonin release, modulation of ion channels, and inhibition of enzymes involved in the metabolism of neurotransmitters. These effects may contribute to the potential therapeutic effects of 3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole in various diseases.

Advantages and Limitations for Lab Experiments

3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole has several advantages for use in lab experiments, including its synthetic accessibility, stability, and potential therapeutic applications. However, there are also limitations to its use, including its potential toxicity and limited understanding of its mechanism of action.

Future Directions

There are several future directions for research on 3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole, including further investigation of its mechanism of action, development of new 3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole-based drugs with improved efficacy and safety profiles, and exploration of its potential therapeutic applications in various diseases. Additionally, 3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole may also have potential applications in fields such as neuroimaging and drug delivery.

Synthesis Methods

3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole can be synthesized through a multi-step process that involves the reaction of indole with 3-bromo-3-oxopropionic acid ethyl ester, followed by the reaction of the resulting compound with tetrahydro-2-furanylcarbonyl chloride and piperazine. The final product is obtained through purification and isolation processes.

Scientific Research Applications

3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, 3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole has been investigated as a potential therapeutic agent for the treatment of various diseases, including cancer and neurological disorders. In drug discovery, 3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles. In neuroscience, 3-{3-oxo-3-[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]propyl}-1H-indole has been studied for its effects on neurotransmitter systems and its potential as a tool for investigating the mechanisms underlying neurological disorders.